Cas no 4846-21-3 (O-Phenylhydroxylamine)

O-Phenylhydroxylamine structure
O-Phenylhydroxylamine structure
Product Name:O-Phenylhydroxylamine
CAS No:4846-21-3
MF:C6H7NO
MW:109.125881433487
MDL:MFCD06654552
CID:2101784
PubChem ID:2794249
Update Time:2025-04-21

O-Phenylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • o-(Phenyl)Hydroxylamine
    • O-Phenylhydroxylamine
    • O-phenyl-hydroxylamine
    • Phenoxyamine
    • AKOS006228082
    • 4846-21-3
    • AT43533
    • N-phenoxyamine
    • A800458
    • CHEMBL1213940
    • SCHEMBL81184
    • UOKZUTXLHRTLFH-UHFFFAOYSA-N
    • Hydroxylamine, O-phenyl-
    • Phenyl-O-Hydroxylamine
    • DTXSID70870434
    • EN300-111924
    • 842-728-9
    • MDL: MFCD06654552
    • Inchi: 1S/C6H7NO/c7-8-6-4-2-1-3-5-6/h1-5H,7H2
    • InChI Key: UOKZUTXLHRTLFH-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 109.052763847g/mol
  • Monoisotopic Mass: 109.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 59.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 191.9±13.0 °C at 760 mmHg
  • Flash Point: 82.5±13.5 °C
  • Vapor Pressure: 0.5±0.4 mmHg at 25°C

O-Phenylhydroxylamine Security Information

O-Phenylhydroxylamine Pricemore >>

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